1-(6-Chloro-5-(trifluoromethyl)pyridin-2-YL)piperazine hydrochloride
1-(6-Chloro-5-(trifluoromethyl)pyridin-2-YL)piperazine hydrochloride
ORG 12962 is an agonist of the serotonin (5-HT) receptor subtype 5-HT2C with an EC50 value of 97.72 nM in a FLIPR-based intracellular calcium assay using CHO-K1 cells expressing the human receptor. It is selective for 5-HT2C over 5-HT2A and 5-HT2B receptors (EC50s = 419.87 and 524.81 nM, respectively). ORG 12962 (1 and 3.2 mg/kg) has anti-aversive effects in a rat model of panic anxiety induced by dorsolateral periaqueductal gray matter (dPAG) stimulation.
Selective 5-HT2C receptor agonist (pEC50 values are 7.01, 6.38 and 6.28 for 5-HT2C, 5-HT2A and 5-HT2B respectively). Displays antiaversive effects in a rat model of panic-like anxiety.
Selective 5-HT2C receptor agonist (pEC50 values are 7.01, 6.38 and 6.28 for 5-HT2C, 5-HT2A and 5-HT2B respectively). Displays antiaversive effects in a rat model of panic-like anxiety.
Brand Name:
Vulcanchem
CAS No.:
210821-63-9
VCID:
VC0004714
InChI:
InChI=1S/C10H11ClF3N3.ClH/c11-9-7(10(12,13)14)1-2-8(16-9)17-5-3-15-4-6-17;/h1-2,15H,3-6H2;1H
SMILES:
C1CN(CCN1)C2=NC(=C(C=C2)C(F)(F)F)Cl.Cl
Molecular Formula:
C10H12Cl2F3N3
Molecular Weight:
302.12 g/mol
1-(6-Chloro-5-(trifluoromethyl)pyridin-2-YL)piperazine hydrochloride
CAS No.: 210821-63-9
Cat. No.: VC0004714
Molecular Formula: C10H12Cl2F3N3
Molecular Weight: 302.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ORG 12962 is an agonist of the serotonin (5-HT) receptor subtype 5-HT2C with an EC50 value of 97.72 nM in a FLIPR-based intracellular calcium assay using CHO-K1 cells expressing the human receptor. It is selective for 5-HT2C over 5-HT2A and 5-HT2B receptors (EC50s = 419.87 and 524.81 nM, respectively). ORG 12962 (1 and 3.2 mg/kg) has anti-aversive effects in a rat model of panic anxiety induced by dorsolateral periaqueductal gray matter (dPAG) stimulation. Selective 5-HT2C receptor agonist (pEC50 values are 7.01, 6.38 and 6.28 for 5-HT2C, 5-HT2A and 5-HT2B respectively). Displays antiaversive effects in a rat model of panic-like anxiety. |
|---|---|
| CAS No. | 210821-63-9 |
| Molecular Formula | C10H12Cl2F3N3 |
| Molecular Weight | 302.12 g/mol |
| IUPAC Name | 1-[6-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine;hydrochloride |
| Standard InChI | InChI=1S/C10H11ClF3N3.ClH/c11-9-7(10(12,13)14)1-2-8(16-9)17-5-3-15-4-6-17;/h1-2,15H,3-6H2;1H |
| Standard InChI Key | FVDILXYXZAAJOS-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)C2=NC(=C(C=C2)C(F)(F)F)Cl.Cl |
| Canonical SMILES | C1CN(CCN1)C2=NC(=C(C=C2)C(F)(F)F)Cl.Cl |
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